8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one

• Molecular Formula: C14H9BrFN3O
• Molecular Weight: 334.14 g/mol
• IUPAC Name: 8-[(3-bromo-4-fluorophenyl)methyl]-6H-pyrido[2,3-d]pyridazin-5-one
• InChI: InChI=1S/C14H9BrFN3O/c15-10-6-8(3-4-11(10)16)7-12-13-9(2-1-5-17-13)14(20)19-18-12/h1-6H,7H2,(H,19,20)
• InChI Key: SXDPPUKPIMKVLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NNC2=O)CC3=CC(=C(C=C3)F)Br)N=C1

Description

8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one is a heterocyclic compound that features a pyridopyridazine core

Preparation Methods

The synthesis of 8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one typically involves multi-step organic synthesis. One common route includes the formation of the pyridopyridazine core followed by the introduction of the 3-bromo-4-fluorobenzyl group. The reaction conditions often involve the use of strong bases and solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Industrial production methods may involve optimization of these steps to increase yield and purity .

Chemical Reactions Analysis

8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the bromine atom, using reagents such as sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound can be used in the study of enzyme inhibition and receptor binding.

Industry: It may be used in the development of new materials with specific electronic or photonic properties

Mechanism of Action

The mechanism of action of 8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include signal transduction pathways that are critical for cell growth and survival .

Comparison with Similar Compounds

Similar compounds to 8-(3-Bromo-4-fluorobenzyl)pyrido[2,3-d]pyridazin-5(6H)-one include other pyridopyridazine derivatives. These compounds share a similar core structure but differ in their substituents, which can significantly affect their chemical properties and biological activities. For instance, compounds with different halogen substituents may exhibit varying degrees of enzyme inhibition or receptor binding affinity .